Cas no 1631147-77-7 (1-[5-(trimethylsilyl)-1,2-oxazol-3-yl]ethan-1-one)

• Product Name: 1-[5-(trimethylsilyl)-1,2-oxazol-3-yl]ethan-1-one
• CAS No: 1631147-77-7
• MF: C₈H₁₃NO₂Si
• MW: 183.279823064804
• MDL: MFCD28954284
• CID: 4609956
• PubChem ID: 102229630
• Update Time: 2025-06-11

1-[5-(trimethylsilyl)-1,2-oxazol-3-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(trimethylsilyl)-1,2-oxazol-3-yl]ethan-1-one
• Ethanone, 1-[5-(trimethylsilyl)-3-isoxazolyl]-

• MDL： MFCD28954284
• Inchi： 1S/C8H13NO2Si/c1-6(10)7-5-8(11-9-7)12(2,3)4/h5H,1-4H3
• InChI Key： HQUSAOJEENUNQW-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C([Si](C)(C)C)ON=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[5-(trimethylsilyl)-1,2-oxazol-3-yl]ethan-1-one

1-[5-(Trimethylsilyl)-1,2-oxazol-3-yl]ethan-1-one (CAS No. 1631147-77-7): A Comprehensive Overview

1-[5-(Trimethylsilyl)-1,2-oxazol-3-yl]ethan-1-one (CAS No. 1631147-77-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique trimethylsilyl and oxazolyl functionalities, offers a wide range of applications in the development of novel pharmaceuticals and materials. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, and recent research advancements.

The chemical structure of 1-[5-(trimethylsilyl)-1,2-oxazol-3-yl]ethan-1-one is defined by its molecular formula C₉H₁₆N₂O₂Si. The presence of the trimethylsilyl group (SiMe₃) imparts unique reactivity and stability properties to the molecule, making it an attractive building block in organic synthesis. The oxazolyl moiety, on the other hand, is known for its biological activity and has been extensively studied in the context of drug discovery.

The synthesis of 1-[5-(trimethylsilyl)-1,2-oxazol-3-yl]ethan-1-one can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of a suitable aldehyde or ketone with an azide derivative in the presence of a trimethylsilyl chloride (TMSCl) reagent. This approach not only yields high purity products but also allows for easy functionalization of the molecule for further derivatization.

In recent years, significant progress has been made in understanding the biological properties of compounds containing the oxazolyl moiety. Research has shown that such compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 1-[5-(trimethylsilyl)-1,2-oxazol-3-yl]ethan-1-one demonstrated potent antitumor activity against various cancer cell lines. The authors attributed this activity to the ability of the compound to inhibit key signaling pathways involved in cancer progression.

Beyond its potential as a pharmaceutical agent, 1-[5-(trimethylsilyl)-1,2-oxazol-3-yl]ethan-1-one has also found applications in materials science. The unique electronic properties of the molecule make it suitable for use in organic electronics and photovoltaic devices. Researchers at the University of California have explored the use of this compound as a component in organic solar cells, demonstrating improved device performance due to its favorable bandgap and charge transport properties.

The versatility of 1-[5-(trimethylsilyl)-1,2-oxazol-3-yl]ethan-1-one extends to its use as a synthetic intermediate in the preparation of more complex molecules. Its reactivity can be finely tuned by modifying the substituents on the oxazolyl ring or by introducing additional functional groups. This flexibility has led to its widespread adoption in combinatorial chemistry and high-throughput screening efforts aimed at discovering new drugs and materials.

In conclusion, 1-[5-(trimethylsilyl)-1,2-oxazol-3-yl]ethan-1-one (CAS No. 1631147-77-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers working at the forefront of organic synthesis and drug discovery. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.